Cas no 167775-54-4 (3-Epidehydrotumulosic acid)

• Product Name: 3-Epidehydrotumulosic acid
• CAS No: 167775-54-4
• Molecular Formula: C₃₁H₄₈O₄
• Molecular Weight: 484.710430145264
• CID: 2087170
• PubChem ID: 10005581

3-Epidehydrotumulosic acid Properties

Names and Identifiers

• 3-Epidehydrotumulosic acid
• (3alpha,16alpha)-3,16-Dihydroxy-24-methylenelanosta-7,9(11)-dien-21-oic acid
• CHEBI:228314
• CHEMBL465312
• 167775-54-4
• (2R)-2-[(3R,5R,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• AKOS040760106
• FS-7950
• HY-125437
• CS-0091469
• E87095
• (2R)-2-((3R,5R,10S,13R,14R,16R,17R)-3,16-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta(a)phenanthren-17-yl)-6-methyl-5-methylideneheptanoic acid
• (2R)-2-[(1R,2R,3aR,5aR,7R,9aS,11aR)-2,7-dihydroxy-3a,6,6,9a,11a-pentamethyl-1H,2H,3H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-6-methyl-5-methylideneheptanoic acid
• 3-Epidehydrotumulosate
• DA-69961
• 3-epidehydrotumulosic acid
• 3-epi-Dehydrotumulosic acid
• FE165033
• 3-epidehydrotuMulosic acid

• InChIKey： LADJWZMBZBVBSB-HSGZZQKSSA-N
• Inchi： InChI=1S/C31H48O4/c1-18(2)19(3)9-10-20(27(34)35)26-23(32)17-31(8)22-11-12-24-28(4,5)25(33)14-15-29(24,6)21(22)13-16-30(26,31)7/h11,13,18,20,23-26,32-33H,3,9-10,12,14-17H2,1-2,4-8H3,(H,34,35)/t20-,23-,24+,25-,26+,29-,30-,31+/m1/s1
• SMILES： CC(C)C(=C)CC[C@H]([C@H]1[C@@H](C[C@@]2(C)C3=CC[C@H]4C(C)(C)[C@@H](CC[C@]4(C)C3=CC[C@]12C)O)O)C(=O)O

Computed Properties

• Exact Mass: 484.35526001 g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 484.35526001 g/mol
• Heavy Atom Count: 35
• Complexity: 957
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 77.8Ų
• Molecular Weight: 484.7

Experimental Properties

• Melting Point: 236-239 ºC
• Solubility: Insuluble (4.0E-5 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Dihydroxy bile acids, alcohols and derivatives